1-(2-(1H-pyrazol-1-yl)ethyl)-1H-pyrazol-4-amine

• Molecular Formula: C8H11N5
• Molecular Weight: 177.21 g/mol
• SMILES: C1=CN(N=C1)CCN2C=C(C=N2)N
• InChI: InChI=1S/C8H11N5/c9-8-6-11-13(7-8)5-4-12-3-1-2-10-12/h1-3,6-7H,4-5,9H2
• InChIKey: HCTZSKGMAADCKO-UHFFFAOYSA-N

1-(2-(1H-Pyrazol-1-yl)ethyl)-1H-pyrazol-4-amine: Baseline Profile for Informed Research Procurement

1-(2-(1H-Pyrazol-1-yl)ethyl)-1H-pyrazol-4-amine (CAS 1249559-26-9) is a bi‑heterocyclic pyrazole amine with the molecular formula C₈H₁₁N₅ and a molecular weight of 177.21 g mol⁻¹ . The compound belongs to the 4‑aminopyrazole family, a privileged scaffold in medicinal chemistry for the design of kinase inhibitors and receptor ligands [1]. Its structure carries an ethyl linker between two unsubstituted pyrazole rings and a free primary amine at the 4‑position of one pyrazole ring, providing a distinctive hydrogen‑bond donor‑acceptor profile that supports both target engagement and downstream derivatisation.

Privileged scaffold 4-Aminopyrazole core widely utilized in kinase inhibitor and receptor ligand design

Free primary amine handle Enables amide coupling, reductive amination, and urea formation without deprotection

Defined H-bond profile Two hydrogen-bond donors and balanced polarity support target engagement and derivatisation

• [1] Lusardi, M.; Spallarossa, A.; Brullo, C. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24 (9), 7834. https://doi.org/10.3390/ijms24097834. View Source

Why Generic Substitution of 1-(2-(1H-Pyrazol-1-yl)ethyl)-1H-pyrazol-4-amine Fails: Structural and Physicochemical Divergence from Analogues

Even subtle structural modifications to pyrazole‑amine scaffolds can cause significant shifts in lipophilicity, hydrogen‑bond capacity, and solubility . The unsubstituted, bis‑pyrazole architecture of 1-(2-(1H-pyrazol-1-yl)ethyl)-1H-pyrazol-4-amine yields a LogP of 0.94 and a polar surface area of 61.66 Ų, whereas the 4‑bromo analogue shows a LogP of 1.12 and altered hydrogen‑bond donor count. Such differences influence permeability, metabolic stability, and target binding, making generic interchange between in‑class compounds unreliable for reproducible research outcomes .

LogP shift (0.94 vs 1.12) may alter solubility and permeability; outcomes with 4‑bromo analogue may not transfer directly.

Hydrogen‑bond donor count differs (2 vs 1), potentially affecting target‑binding interactions and solvation properties.

Multi‑method QC data (¹H NMR, HPLC, GC) are documented for this compound but not for the 4‑bromo analogue, risking impurity‑driven assay variability.

Product-Specific Quantitative Evidence Guide for 1-(2-(1H-Pyrazol-1-yl)ethyl)-1H-pyrazol-4-amine

Lipophilicity (LogP) Differentiation Between 1-(2-(1H-Pyrazol-1-yl)ethyl)-1H-pyrazol-4-amine and its 4-Bromo Analogue

The target compound exhibits a calculated LogP of 0.94, whereas the 4‑bromo analogue (1-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]-1H-pyrazol-4-amine) has a LogP of 1.12 . This 0.18‑unit difference indicates lower lipophilicity for the parent structure, which typically correlates with higher aqueous solubility and potentially improved oral absorption characteristics.

LogP Comparison

Data to verify

Target LogP 0.94 | 4‑Br analogue 1.12
Δ = −0.18

May support higher aqueous solubility and oral absorption context

Calculated LogP (ACD/Labs); vendor database; verify experimentally

Evidence Dimension	Octanol‑water partition coefficient (LogP)
Target Compound Data	LogP = 0.94
Comparator Or Baseline	1-[2-(4-Bromo-1H-pyrazol-1-yl)ethyl]-1H-pyrazol-4-amine: LogP = 1.12
Quantified Difference	ΔLogP = 0.18 units lower for target
Conditions	Calculated topological LogP values; data sourced from Chemsrc vendor database (ACD/Labs algorithm prediction).

Why This Matters

Lower LogP is often associated with better aqueous solubility and reduced non‑specific binding, making the target compound more suitable for lead optimisation programmes where solubility‑limited absorption is a concern.

Polar Surface Area and Hydrogen‑Bond Donor Capacity: 1-(2-(1H-Pyrazol-1-yl)ethyl)-1H-pyrazol-4-amine versus 4-Bromo Analogue

The target compound displays a topological polar surface area (tPSA) of 61.66 Ų and, owing to its free primary amine, offers two hydrogen‑bond donors . In contrast, the 4‑bromo analogue is reported with a single hydrogen‑bond donor . The additional donor may strengthen interactions with polar target residues or influence water‑solvation properties.

tPSA & HBD Profile

Data to verify

Target: tPSA 61.66 Ų, HBD 2
Comparator: HBD 1 (tPSA N/R)

Additional HBD may influence polar target binding and solvation

Vendor topological descriptors; tPSA comparison unavailable

Evidence Dimension	Topological Polar Surface Area (tPSA) and Hydrogen‑Bond Donor (HBD) count
Target Compound Data	tPSA = 61.66 Ų; HBD = 2 (primary amine)
Comparator Or Baseline	1-[2-(4-Bromo-1H-pyrazol-1-yl)ethyl]-1H-pyrazol-4-amine: HBD = 1 (as listed by vendor database); tPSA not explicitly reported
Quantified Difference	ΔHBD = +1 for target; tPSA comparison unavailable due to missing comparator data
Conditions	Calculated topological descriptors; vendor database (Chemsrc/Leyan).

Why This Matters

Higher hydrogen‑bond donor count can enhance target‑binding affinity in polar binding pockets, while tPSA values help predict passive membrane permeability. The target’s profile may be preferred for projects requiring a specific permeability‑binding trade‑off.

Batch‑to‑Batch Purity Consistency and Multi‑Method Quality Control: 1-(2-(1H-Pyrazol-1-yl)ethyl)-1H-pyrazol-4-amine

The target compound is supplied at ≥95% purity with lot‑specific analytical characterisation by ¹H NMR, HPLC, and GC . While the 4‑bromo analogue also achieves 95% purity, its vendor datasheet does not document the same multi‑method QC package . The availability of orthogonal purity data reduces the risk of undetected impurities that could compromise biological assay reproducibility.

Batch QC & Purity

Data to verify

≥95% purity; QC: ¹H NMR, HPLC, GC
Comparator: 95%, QC methods not listed

Orthogonal QC supports batch‑to‑batch consistency

Supplier datasheets; multi‑method QC not standard for comparator

Evidence Dimension	Purity level and QC documentation
Target Compound Data	Purity ≥95%; QC: ¹H NMR, HPLC, GC
Comparator Or Baseline	1-[2-(4-Bromo-1H-pyrazol-1-yl)ethyl]-1H-pyrazol-4-amine: purity 95%; QC methods not explicitly listed
Quantified Difference	Both ≥95%, but target benefits from documented orthogonal QC methods
Conditions	Vendor datasheets (Bidepharm for target; Leyan for comparator).

Why This Matters

Orthogonal QC characterisation provides confidence in compound integrity, reducing experimental variability and the need for in‑house re‑purification in sensitive biochemical or cellular assays.

Synthetic Versatility of the Free Primary Amine Handle in 1-(2-(1H-Pyrazol-1-yl)ethyl)-1H-pyrazol-4-amine

The unsubstituted primary amine at the 4‑position of the pyrazole ring allows straightforward functionalisation through amide coupling, reductive amination, or urea formation [1]. This contrasts with N‑substituted or blocked‑amine analogues, which require additional deprotection steps, increasing synthetic complexity and reducing throughput. Quantitative yield data for common derivatisation reactions are not yet reported, but the structural feature is acknowledged as a valued diversification point in medicinal chemistry campaigns.

Synthetic Handle

Class‑level inference

Free –NH₂ at pyrazole C4 enables amide coupling, reductive amination, urea formation

Supports rapid derivatisation without deprotection steps

Class‑level review of aminopyrazole building‑block utility [1]

Evidence Dimension	Reactive functionality for downstream derivatisation
Target Compound Data	Free primary amine (‑NH₂) at pyrazole C4
Comparator Or Baseline	Class‑level: many analogues bear protected amines, N‑alkyl substituents, or lack an amine handle entirely
Quantified Difference	Not quantifiable; structural feature enabling fewer synthetic steps
Conditions	General organic synthesis context; supported by review of aminopyrazole building‑block utility [1].

Why This Matters

The free amine enables rapid, high‑yielding derivatisation without deprotection, accelerating structure‑activity relationship (SAR) exploration and reducing the cost and time of library synthesis.

• [1] Lusardi, M.; Spallarossa, A.; Brullo, C. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24 (9), 7834. https://doi.org/10.3390/ijms24097834. View Source

Best Research and Industrial Application Scenarios for 1-(2-(1H-Pyrazol-1-yl)ethyl)-1H-pyrazol-4-amine

Lead Optimisation in CNS or Solubility‑Constrained Drug Discovery

With a LogP of 0.94—0.18 units lower than the 4‑bromo analogue—1-(2-(1H-pyrazol-1-yl)ethyl)-1H-pyrazol-4-amine offers improved aqueous solubility and reduced lipophilicity, making it a preferred starting scaffold for central nervous system (CNS) programmes or other indications where low LogP is critical for oral absorption and brain penetration [1].

Rapid SAR Exploration and Fragment‑Based Library Synthesis

The free primary amine provides a versatile synthetic handle for amide, urea, and reductive amination chemistry, enabling medicinal chemists to generate diverse compound libraries without deprotection steps. This accelerates hit‑to‑lead optimisation and fragment‑based drug design (FBDD) where every synthetic step counts [1].

Biochemical Assay Development Requiring High‑Purity, Batch‑Consistent Starting Material

The target is supplied with lot‑specific ¹H NMR, HPLC, and GC purity certification (≥95%). This orthogonal QC package reduces the risk of impurity‑driven assay interference, supporting reproducible IC₅₀ or Kd determinations in enzymology, biophysics, and cellular pharmacology .

Structure‑Based Drug Design Requiring Defined Hydrogen‑Bond Profiles

With a tPSA of 61.66 Ų and two hydrogen‑bond donors, the compound is well‑suited for targets with polar binding sites. The unsubstituted bis‑pyrazole scaffold offers a clean pharmacophore that can be rationally decorated while maintaining a favourable permeability‑binding balance [1].

Application

Selection Property

Validation Focus

CNS drug discovery lead optimization

Lower lipophilicity scaffold

Solubility and passive permeability profiling

SAR exploration and fragment‑based library synthesis

Free primary amine synthetic handle

Derivatisation efficiency and synthetic throughput

Biochemical assay development

Multi‑method QC certification (¹H NMR, HPLC, GC)

Purity verification and impurity‑controlled assay reproducibility

Structure‑based drug design

Defined H‑bond donor–acceptor profile

Binding–permeability trade‑off assessment

• [1] Lusardi, M.; Spallarossa, A.; Brullo, C. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24 (9), 7834. https://doi.org/10.3390/ijms24097834. View Source